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Introduction

Mcaad-3 is a near-infrared (NIR) fluorescent probe that has demonstrated utility in the
detection of protein aggregates, a hallmark of several neurodegenerative diseases.[1][2] While
it exhibits a strong affinity for amyloid-3 (AB) plaques, Mcaad-3 also binds to neurofibrillary
tangles (NFTs) composed of hyperphosphorylated tau protein, albeit with a comparatively
weaker affinity.[1][3] Its application, particularly in conjunction with other fluorescent probes like
BSB, allows for the spectral differentiation of various protein aggregate morphologies within
brain tissue.[1] These application notes provide detailed protocols for the use of Mcaad-3 in
labeling NFTs in brain tissue sections, offering a valuable tool for the study of Alzheimer's
disease and other tauopathies.

Quantitative Data

The binding of Mcaad-3 to protein aggregates is concentration-dependent. While specific
dissociation constants (K_d_ or K_i ) for Mcaad-3 with purified tau fibrils are not readily
available in the literature, semi-quantitative data from staining experiments on human and
transgenic mouse brain tissue indicate that the fluorescence signal from Mcaad-3 on amyloid
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plagues begins to plateau at concentrations between 100 nM and 1000 nM. The binding to
NFTs is less intense, suggesting a lower affinity or fewer available binding sites compared to
AB plaques.

Concentration for
Parameter Target . . Reference
Signal Saturation

Amyloid Plaques (in
Mcaad-3 ) =100 - 1000 nM
tissue)

o Weaker signal,
Neurofibrillary Tangles .
Mcaad-3 o saturation not
(in tissue) . i
explicitly defined

Amyloid Plaques (in
BSB _ = 100 - 300 nM
tissue)

Experimental Protocols

Protocol 1: Single-Labeling of Neurofibrillary Tangles
with Mcaad-3 (Immunofluorescence)

This protocol is adapted from general immunofluorescence procedures and findings from dual-
staining experiments. Optimization of Mcaad-3 concentration and incubation time may be
necessary depending on the tissue and antibody used for co-localization.

Materials:

o Formalin-fixed, paraffin-embedded (FFPE) human or mouse brain tissue sections (5-10 pum)
on charged slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen retrieval buffer (e.g., 10 mM Citrate buffer, pH 6.0)
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» Blocking buffer (e.g., 5% normal goat serum in PBS with 0.1% Triton X-100)
e Primary antibody against tau (e.g., AT8, PHF-1)
o Fluorescently labeled secondary antibody (e-g., Alexa Fluor 488)
e Mcaad-3 stock solution (e.g., 1 mM in DMSO)
e Phosphate-buffered saline (PBS)
¢ Mounting medium with DAPI
Procedure:
o Deparaffinization and Rehydration:
o Immerse slides in xylene (2 x 5 minutes).

o Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 minute), 70%
(1 minute).

o Rinse with deionized water.
e Antigen Retrieval:

o Perform heat-induced epitope retrieval by immersing slides in pre-heated antigen retrieval
buffer at 95-100°C for 20-30 minutes.

o Allow slides to cool to room temperature (approximately 20 minutes).
o Rinse with PBS (3 x 5 minutes).
e Permeabilization and Blocking:

o Incubate sections with blocking buffer for 1 hour at room temperature to block non-specific
binding sites.

e Primary Antibody Incubation:
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o Dilute the primary anti-tau antibody in blocking buffer to the recommended concentration.

o Incubate sections with the primary antibody overnight at 4°C in a humidified chamber.

e Secondary Antibody Incubation:
o Rinse slides with PBS (3 x 5 minutes).
o Dilute the fluorescently labeled secondary antibody in blocking buffer.

o Incubate sections with the secondary antibody for 1-2 hours at room temperature,
protected from light.

e Mcaad-3 Staining:
o Rinse slides with PBS (3 x 5 minutes).

o Dilute the Mcaad-3 stock solution in PBS to a final concentration of 100-1000 nM. Optimal
concentration should be determined empirically.

o Incubate sections with the Mcaad-3 solution for 30-60 minutes at room temperature,
protected from light.

e Washing and Mounting:
o Rinse slides with PBS (3 x 5 minutes).

o Mount coverslips using an agueous mounting medium containing DAPI for nuclear
counterstaining.

e Imaging:

o Visualize using a confocal or fluorescence microscope with appropriate filter sets for DAPI,
the secondary antibody fluorophore, and Mcaad-3 (near-infrared range).

Protocol 2: Dual-Labeling of Protein Aggregates with
Mcaad-3 and BSB
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This protocol is based on the methodology described by Stepanchuk et al. (2022) for the
spectral analysis of amyloid and tau deposits.

Materials:
e Same as Protocol 1, with the addition of BSB stock solution (e.g., 1 mM in DMSO).
Procedure:
o Deparaffinization, Rehydration, and Antigen Retrieval:
o Follow steps 1 and 2 from Protocol 1.
e Dual-Probe Staining:

o Prepare a staining solution containing both Mcaad-3 and BSB in PBS. Based on
published data, starting concentrations of 25 nM for Mcaad-3 and 100 nM for BSB can be
used. These concentrations can be optimized for desired signal separation and intensity.

o Incubate the tissue sections with the dual-probe staining solution for 24 hours at room
temperature in a humidified chamber, protected from light.

e Washing and Mounting:

o Rinse the slides with PBS (3 x 5 minutes).

o Mount coverslips using an agueous mounting medium.
e Imaging and Spectral Analysis:

o Acquire images using a spectral confocal microscope.

o The distinct emission spectra of BSB and Mcaad-3 when bound to different protein
aggregates allow for their differentiation using spectral phasor analysis or other spectral
unmixing techniques.

Visualizations
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Caption: Workflow for single-labeling of NFTs with Mcaad-3.
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Caption: Workflow for dual-labeling of protein aggregates.
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Caption: Mcaad-3 binding and detection of NFTs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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